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This guide provides troubleshooting steps and answers to frequently asked questions for
researchers whose publications may not be appearing under the expected "IAB15 - Biology"
category.

Frequently Asked Questions (FAQs)

Q: Why isn't my scientific paper appearing under the IAB15 - Biology category?

A: The most common reason for this issue is a misunderstanding of the classification system
being used. The "IAB15 - Biology" category is part of the Interactive Advertising Bureau (IAB)
Tech Lab Content Taxonomy, which is a standard primarily used for categorizing digital content
for advertising and web filtering, not for formal academic indexing[1]. Academic and research
databases like PubMed, Scopus, or Web of Science use their own specialized, more granular
classification systems to index scholarly articles[2][3][4].

Here are the primary reasons your paper might be miscategorized or not appearing under this
specific label:

» Platform-Specific Taxonomy: The platform where you are searching likely uses the 1AB's
commercial content taxonomy. This system is distinct from the subject headings (e.g., MeSH
from the National Library of Medicine) used by scholarly databases. Your paper is likely
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correctly indexed in academic databases under a different, more specific biological science
category.

o Automated Content Crawling: Many platforms that use the IAB taxonomy rely on automated
web crawlers to classify content. These crawlers analyze the text, metadata, and keywords
on the webpage where your article is hosted, not necessarily the full content of the paper
itself[5][6]. If the webpage's metadata is not optimized for "Biology," it may be misclassified.

» Journal's Indexing Scope: Journals strategically choose which academic databases to be
indexed in based on their scope and audience[7][8]. The journal your paper is published in
may not be indexed by the specific third-party aggregator or platform that uses the 1AB
taxonomy. You should always check the journal's official website for a list of the databases it
is formally indexed in[9].

» Metadata and Keyword Mismatch: The classification of your article is heavily dependent on
its metadata, including the title, abstract, and author-provided keywords. If these elements
are not explicit enough or use highly specialized jargon without broader terms like "biology,"
an automated system may fail to categorize them correctly.

e Processing Delays: All indexing and content classification systems have a time lag. It can
take several weeks or even months for a newly published article to be crawled, analyzed,
and categorized by various systems.

Troubleshooting Guide

If your paper is not appearing under the correct category on a specific platform, follow this
protocol to diagnose and address the issue.

Experimental Protocol: Investigating Incorrect Paper
Categorization

Objective: To identify the reason for a paper's miscategorization and determine the correct path
for resolution.

Methodology:

« |dentify the Platform and its Taxonomy:
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o Determine the exact database, search engine, or platform where the categorization issue

occurs.

o Investigate if this platform uses the IAB Content Taxonomy or a proprietary/academic
system. This information is often found in their "About Us" or help sections.

 Verify the Journal's Official Indexing:
o Navigate to the official website of the journal in which your paper was published.
o Locate the "Abstracting and Indexing" page.

o Cross-reference this list with the platform you identified in Step 1. This will confirm whether
the journal formally submits its content to that service.

¢ Analyze Your Paper's Metadata:
o Review the final published version of your paper (the version of record).

o Critically assess the title, abstract, and keywords. Do they clearly and accurately reflect
the biological nature of your research? Compare them to other papers that are correctly
categorized.

o Contact the Appropriate Party:

o If the issue is within a formal academic database (e.g., Scopus, Web of Science) where
the journal is officially indexed, contact the journal's editorial office first. They are
responsible for providing the correct metadata to these services.

o If the issue is on a third-party platform that is not on the journal's official indexing list,
contact the platform's technical support directly. Provide them with your paper's title, DOI
(Digital Object Identifier), and the suggested correct categorization. Since these platforms
often use automated crawlers, manual correction may be required.

e Request Correction:

o When contacting the relevant party, clearly state the issue and provide the necessary
information (Article Title, Authors, DOI, URL).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Explain why the current categorization is incorrect and suggest the appropriate category
("IAB15-2 - Biology" if you have confirmed the platform uses this specific IAB code)[1].

o If a journal makes a significant error in the metadata, they may issue a formal correction,
known as a corrigendum[10][11].

Data Presentation: Indexing Status Checklist

Use the following table to organize your investigation and track the indexing status of your
paper across different platforms.

Indexing Is Paper .
Is Paper Action
Platform System Used Correctly .
Found? . Required /
Searched (e.g., IAB, Categorized? .
(YesINo) Contact Point
Scopus) (Yes/No)
Example:
Scopus Yes Yes None
Scopus
Resubmit
] sitemap via
Example: Google  Proprietary
Yes No Google Search
Scholar Crawler
Console

(Journal's task)

. Contact the tool's
Example: [Third-

] IAB Content technical support
Party Discovery Yes No ]
Taxonomy with DOI and
Tool]
correct category.
Contact the
Example: ) )
) _ _ university
[University Varies ) )
) librarian for
Library Portal] )
assistance.

Visualization

The following workflow diagram illustrates the decision-making process for troubleshooting
incorrect paper categorization.
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Problem: Paper Not in

'|AB15 - Biology'

Step 1: Where is the issue occurring?

Academic Database\Other Platform

Major Academic Database
(e.g., Scopus, PubMed)

Other Platform / Aggregator
(Uses Web Crawlers)

Step 2: Is journal officially
indexed by this database?

es No
Step 3: Contact Journal's Journal is not indexed there.
Editorial Office for Correction Platform uses its own crawler.

Resolution: Journal submits Step 3: Contact Platform's
corrected metadata. Technical Support Directly

Resolution: Platform manually

re-categorizes the paper.

Click to download full resolution via product page

Caption: Troubleshooting workflow for incorrect academic paper categorization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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